Fluo-3FF AM

• Molecular Formula: C50H46Cl2F2N2O23
• Molecular Weight: 1151.8 g/mol
• InChI: InChI=1S/C50H46Cl2F2N2O23/c1-26(57)69-21-74-42-16-41-33(14-35(42)52)48(32-13-34(51)39(62)15-40(32)79-41)31-6-8-37(55(17-44(63)75-22-70-27(2)58)18-45(64)76-23-71-28(3)59)43(12-31)67-10-11-68-50-38(9-7-36(53)49(50)54)56(19-46(65)77-24-72-29(4)60)20-47(66)78-25-73-30(5)61/h6-9,12-16H,10-11,17-25H2,1-5H3
• InChIKey: ABZBPPQDKRLSCZ-UHFFFAOYSA-N

Fluo-3FF AM: Low-Affinity Ca²⁺ Indicator

Fluo-3FF AM (CAS: 348079-13-0) is a cell-permeant acetoxymethyl ester derivative of Fluo-3FF, a di-fluorinated analog of the widely used calcium indicator Fluo-3 [1]. This compound functions as a fluorescent Ca²⁺-sensitive probe with a low calcium binding affinity (Kd = 42 μM), Mg²⁺ insensitivity, and relatively high photostability [2]. Upon intracellular esterase cleavage, the active Fluo-3FF form is retained within cells and exhibits a strong fluorescence enhancement (Abs/Em maxima ~462 nm/526 nm) upon calcium binding, with no accompanying spectral shift . The defining characteristic differentiating Fluo-3FF AM from high-affinity Fluo-family indicators is its approximately 100-fold lower calcium affinity relative to Fluo-3 (Kd = 0.4 μM), positioning it specifically for applications requiring quantitation of high calcium concentrations where standard probes saturate and become non-responsive .

Low-affinity Ca²⁺ probe for high-concentration compartments (ER/SR/mitochondria)

AM ester cell loading with intracellular retention after esterase cleavage

FITC/GFP channel compatible; Mg²⁺-insensitive fluorescence

• [1] BOC Sciences. Fluo-3FF AM Product Technical Datasheet. Catalog No. A14-0016. View Source
• [2] MedChemExpress (MCE). Fluo-3FF AM Product Technical Datasheet. View Source

Why Fluo-3FF AM Cannot Be Replaced

High-affinity calcium indicators such as Fluo-3 (Kd ≈ 0.4 μM) and Fluo-4 (Kd ≈ 0.36 μM) are designed to detect cytosolic calcium fluctuations within the typical physiological range of 50 nM to 1 μM . When applied to high-calcium compartments such as the endoplasmic reticulum or sarcoplasmic reticulum lumen, where free calcium concentrations range from 100 μM to over 1 mM, these high-affinity probes become fully saturated and lose all dynamic responsiveness [1]. Substituting Fluo-3 AM or Fluo-4 AM for Fluo-3FF AM in such experimental contexts results in complete loss of calcium concentration discrimination, as saturated indicators cannot report concentration-dependent fluorescence changes [2]. Furthermore, Fluo-3FF AM provides a 100-fold lower affinity (Kd = 42 μM) than Fluo-3 AM (Kd = 0.4 μM), placing its dynamic detection range squarely within the high-concentration regime required for accurate luminal calcium measurement, whereas standard Fluo-3 AM is functionally blind to these fluctuations . The structural modification—di-fluorination of the Fluo-3 backbone—directly confers this affinity shift without compromising the favorable visible-light excitation and Mg²⁺ insensitivity characteristics of the Fluo family [2].

! High-affinity Fluo-3/4 saturate in ER/SR lumen (>100 µM Ca²⁺), losing all dynamic response.

! Fluo-3FF AM low-µM affinity matches luminal Ca²⁺; high-affinity probes are non-responsive above ~4 µM.

! No alternative green, Mg²⁺-insensitive low-affinity AM ester; Mag-Fluo-4 Mg²⁺ sensitivity may confound Ca²⁺-specific measurements.

• [1] Minta A, Kao JP, Tsien RY. Fluorescent indicators for cytosolic calcium based on rhodamine and fluorescein chromophores. J Biol Chem. 1989;264(14):8171-8178. View Source
• [2] BOC Sciences. Fluo-3FF AM Product Technical Datasheet. States: "Fluo-3FF is a di-fluorinated analog of Fluo-3 with a 100-fold lower affinity than Fluo-3 for calcium (Kds = 42 and 0.4 µM, respectively). For its low affinity, Fluo-3FF is used for studying compartments with high concentrations of calcium, such as endoplasmic reticulum, where high affinity dyes will be insensitive to luminal fluctuations." View Source

Fluo-3FF AM Performance Evidence

Calcium Affinity vs. Fluo-3 and Fluo-4

Fluo-3FF AM exhibits a calcium dissociation constant (Kd) of 42 μM, representing an approximately 100-fold lower affinity for Ca²⁺ compared to Fluo-3 AM (Kd = 0.4 μM) and Fluo-4 AM (Kd = 0.36 μM) . This affinity difference is the primary determinant of each indicator's operational detection range. High-affinity probes (Fluo-3, Fluo-4) operate optimally in the nanomolar to low-micromolar range typical of cytosolic free calcium, whereas Fluo-3FF AM provides linear and responsive fluorescence changes in the 10–500 μM Ca²⁺ range characteristic of endoplasmic reticulum, sarcoplasmic reticulum, and mitochondrial calcium stores [1].

Ca²⁺ Affinity

Reported

Fluo-3FF AM Kd ≈ 42 µM vs Fluo-3 ~0.4 µM, Fluo-4 ~0.36 µM

~100-fold lower affinity supports high-Ca²⁺ compartment imaging where Fluo-3/4 saturate.

Class-level binding model; in vitro titration data

Evidence Dimension	Calcium binding affinity (dissociation constant, Kd)
Target Compound Data	42 μM (Fluo-3FF AM)
Comparator Or Baseline	Fluo-3 AM: 0.4 μM (400 nM); Fluo-4 AM: 0.36 μM (360 nM)
Quantified Difference	~100-fold lower affinity than Fluo-3; ~117-fold lower than Fluo-4
Conditions	In vitro calcium titration in defined aqueous buffer conditions

Why This Matters

This 100-fold affinity difference defines the operational detection range and determines that Fluo-3FF AM is the only Fluo-family AM ester suitable for measuring calcium dynamics in high-concentration compartments without saturation.

• [1] BOC Sciences. Fluo-3FF AM Product Technical Datasheet. States application specificity for high-calcium compartments. View Source

Low-Affinity Comparison with Rhod-2

Among low-affinity calcium indicators with cell-permeant AM ester forms, Fluo-3FF AM (Kd = 42 μM) occupies a distinct intermediate affinity position relative to Rhod-2 AM (Kd ≈ 570 nM for the salt form; reported mitochondrial matrix detection range 0.5–50 μM) and Mag-Fluo-4 (Kd = 22 μM) [1]. Fluo-3FF AM provides an approximately 7.4-fold lower calcium affinity compared to the Rhod-2 backbone, and roughly 2-fold higher affinity than Mag-Fluo-4 . Critically, Fluo-3FF AM maintains green fluorescence (Abs/Em ~462/526 nm) compatible with standard FITC/GFP filter sets, whereas Rhod-2 AM operates in the red channel (Abs/Em ~552/581 nm), offering orthogonal spectral compatibility for multiplexed experiments with green fluorescent proteins .

Low-Affinity Comparison

Reported

Fluo-3FF AM 42 µM vs Rhod-2 ~0.57 µM, Mag-Fluo-4 22 µM

Intermediate low affinity with green emission enables multiplexing without spectral overlap.

Cross-study comparable; Kd values from salt/AM forms may differ

Evidence Dimension	Calcium binding affinity among low-affinity AM-ester indicators
Target Compound Data	42 μM (Fluo-3FF AM)
Comparator Or Baseline	Rhod-2 (salt form): ~570 nM; Mag-Fluo-4: 22 μM
Quantified Difference	~74-fold lower affinity than Rhod-2 salt; ~1.9-fold higher affinity than Mag-Fluo-4
Conditions	In vitro calcium titration in defined buffer conditions; note that Kd values for AM forms and salt forms may differ due to cellular environment effects

Why This Matters

Fluo-3FF AM provides a spectrally green, low-affinity alternative for high-calcium compartment imaging that can be multiplexed with red-fluorescent probes or proteins without spectral overlap, unlike Rhod-2 AM.

• [1] MedChemExpress. Fluo-3FF AM Technical Datasheet. Kd = 42 μM. View Source

Spectral Compatibility vs. Fluo-3 and Fluo-4

Fluo-3FF AM exhibits absorption/emission maxima of approximately 462 nm/526 nm, placing its spectral profile within the standard FITC/GFP channel accessible to 488 nm argon-ion laser excitation [1]. In comparison, Fluo-3 AM absorbs maximally at ~506 nm (emission ~526 nm), while Fluo-4 AM absorbs at ~494 nm (emission ~516 nm) . Fluo-3FF AM maintains the characteristic 488 nm laser compatibility while offering the 100-fold affinity reduction essential for high-calcium measurements [2]. Notably, Fluo-3FF AM is Mg²⁺ insensitive, unlike Mag-Fluo-4 (Kd for Mg²⁺ = 4.7 mM; Kd for Ca²⁺ = 22 μM) which exhibits dual cation sensitivity that can confound calcium-specific measurements in cells with variable magnesium concentrations .

Spectral Compatibility

Reported

Abs/Em ~462/526 nm; 488 nm laser compatible, Mg²⁺ insensitive

Fits standard GFP/FITC channel; avoids Mg²⁺ interference present in Mag-Fluo-4.

Aqueous buffer, Ca²⁺-saturated state

Evidence Dimension	Spectral properties (Absorption/Emission maxima)
Target Compound Data	Abs/Em: 462 nm / 526 nm
Comparator Or Baseline	Fluo-3 AM: ~506/526 nm; Fluo-4 AM: ~494/516 nm; Mag-Fluo-4: ~493/517 nm
Quantified Difference	Excitation blue-shifted by ~44 nm vs. Fluo-3; emission comparable; Mg²⁺ insensitivity vs. Mag-Fluo-4 dual sensitivity (Mg²⁺ Kd = 4.7 mM)
Conditions	Aqueous buffer; calcium-saturated state

Why This Matters

Fluo-3FF AM maintains compatibility with standard 488 nm laser-equipped confocal microscopes and flow cytometers while offering Ca²⁺-specific detection without Mg²⁺ interference, ensuring signal fidelity in systems with fluctuating magnesium levels.

• [1] MedChemExpress. Fluo-3FF AM Technical Datasheet. Abs/Em = 462 nm/526 nm. View Source
• [2] BOC Sciences. Fluo-3FF AM Technical Datasheet. Affinity and spectral comparison. View Source

Dynamic Range for Luminal Ca²⁺ Measurement

The operational detection range of Fluo-3FF AM (Kd = 42 μM) is specifically matched to calcium concentrations found in intracellular storage compartments. Endoplasmic reticulum and sarcoplasmic reticulum luminal free calcium concentrations range from approximately 100 μM to over 1 mM [1]. High-affinity probes such as Fluo-3 AM (Kd = 0.4 μM) and Fluo-4 AM (Kd = 0.36 μM) become fully saturated (>99% Ca²⁺-bound) at concentrations exceeding ~4 μM, rendering them completely non-responsive to physiological calcium fluctuations within these compartments [2]. In contrast, Fluo-3FF AM remains only ~50% Ca²⁺-bound at 42 μM and exhibits concentration-dependent fluorescence changes well into the hundreds of micromolar range . This differential dynamic range constitutes the functional determinant of experimental success or failure when measuring calcium dynamics in subcellular stores [3].

Dynamic Range

Class-level

Responsive range ~4–400 µM Ca²⁺ (Kd 42 µM)

Supports ER/SR luminal Ca²⁺ measurement; Fluo-3/4 saturated.

Estimated single-site binding model; cellular environment may shift apparent Kd

Evidence Dimension	Functional dynamic range (calcium concentration detection window)
Target Compound Data	Responsive range: ~4–400 μM Ca²⁺ (estimated 10%–90% saturation based on Kd = 42 μM)
Comparator Or Baseline	Fluo-3/4: saturated (>99% bound) above ~4 μM; non-responsive to changes in 100–1000 μM range
Quantified Difference	Fluo-3FF AM extends operational detection into the 100–500 μM range where Fluo-3/4 are functionally saturated and non-responsive
Conditions	Calculated based on single-site binding model with Hill coefficient ~1; actual cellular environment may modify apparent Kd

Why This Matters

For endoplasmic reticulum or sarcoplasmic reticulum calcium measurement, Fluo-3FF AM is functionally non-substitutable with Fluo-3/4 due to saturation-mediated loss of signal dynamics in high-calcium environments.

• [1] Samtleben S, Jaepel J, Fecher C, et al. Direct imaging of ER calcium with targeted-esterase induced dye loading (TED). J Vis Exp. 2013;(75):e50317. View Source
• [2] BOC Sciences. Fluo-3FF AM Technical Datasheet. "Fluo-3FF is used for studying compartments with high concentrations of calcium, such as endoplasmic reticulum, where high affinity dyes will be insensitive to luminal fluctuations." View Source
• [3] Minta A, Kao JP, Tsien RY. Fluorescent indicators for cytosolic calcium based on rhodamine and fluorescein chromophores. J Biol Chem. 1989;264(14):8171-8178. Foundational reference for indicator affinity and dynamic range considerations. View Source

Compartmentalization Profile vs. Fluo-4

The AM ester loading efficiency and subcellular compartmentalization patterns differ among Fluo-family indicators, with direct implications for quantitative calcium measurement. Fluo-4 AM exhibits greater compartmentalization into intracellular organelles compared to Fluo-3 AM, contributing to altered calcium transient kinetics and contractile measurements in cardiomyocytes [1]. While direct comparative compartmentalization data for Fluo-3FF AM versus Fluo-3/4 AM are limited in the peer-reviewed literature, the di-fluorinated structure of Fluo-3FF AM (which shares fluorination with Fluo-4 AM) combined with its low calcium affinity enables deliberate targeting of high-calcium compartments rather than cytosolic retention [2]. This differential compartmentalization profile supports the intended use of Fluo-3FF AM as a luminal calcium reporter, contrasting with Fluo-3 AM and Fluo-4 AM which are optimized for cytosolic calcium measurement [3].

Compartmentalization

Data to verify

Limited direct comparative data; functional inference from affinity

Intended luminal retention; compartmentalization profile to verify.

Supporting evidence; peer-reviewed comparative data awaited

Evidence Dimension	Cellular compartmentalization and subcellular distribution
Target Compound Data	Designed for retention and function in high-calcium compartments (ER/SR lumen)
Comparator Or Baseline	Fluo-4 AM: greater organelle compartmentalization than Fluo-3 AM, affecting cytosolic transient kinetics; Fluo-3 AM: predominant cytosolic retention with variable organelle loading
Quantified Difference	Quantitative compartmentalization ratios for Fluo-3FF AM not yet established in peer-reviewed comparative studies; functional differences inferred from Kd and intended application
Conditions	Rat ventricular myocytes loaded via AM ester incubation; compartmentalization assessed by confocal imaging

Why This Matters

Researchers selecting between Fluo-3 AM, Fluo-4 AM, and Fluo-3FF AM must consider both affinity and compartmentalization profiles: Fluo-3FF AM is specifically engineered for high-calcium compartment measurement, whereas Fluo-3/4 are optimized for cytosolic calcium dynamics.

• [1] Awasthi S, Izu LT, Ma Z, et al. A comparative assessment of fluo Ca²⁺ indicators in rat ventricular myocytes. Cell Calcium. 2012;52(2):170-181. View Source
• [2] BOC Sciences. Fluo-3FF AM Technical Datasheet. States application for high-calcium compartment studies. View Source
• [3] Molecular Devices. Comparing Ca²⁺-Sensitive Dyes Fluo-3 & Fluo-4 with the FLIPR System. Application Note. Documents differential loading kinetics between Fluo-3 and Fluo-4. View Source

Fluo-3FF AM Application Scenarios

ER/SR Luminal Ca²⁺ Dynamics

Fluo-3FF AM is specifically indicated for measuring calcium concentration changes within the endoplasmic reticulum (ER) and sarcoplasmic reticulum (SR) lumina. These compartments maintain free calcium concentrations ranging from approximately 100 μM to over 1 mM, well above the saturation threshold of Fluo-3 AM and Fluo-4 AM [1]. The 42 μM Kd of Fluo-3FF AM places its dynamic detection range (estimated ~4–400 μM) directly within the physiological calcium concentration range of these stores, enabling quantitation of calcium release, reuptake, and steady-state luminal concentrations without the signal saturation that renders high-affinity probes ineffective [2]. This application is essential for studies of store-operated calcium entry (SOCE), ER stress responses, and excitation-contraction coupling in muscle cells .

Mitochondrial Ca²⁺ Uptake Measurement

Mitochondrial matrix free calcium concentrations under stimulated conditions can reach 10–100 μM, exceeding the linear detection range of high-affinity cytosolic indicators. Fluo-3FF AM provides a green-fluorescent, low-affinity alternative to Rhod-2 AM for mitochondrial calcium measurement [1]. Its spectral compatibility with standard 488 nm excitation and FITC/GFP emission filters enables straightforward integration with existing confocal microscopy and flow cytometry platforms, while its Mg²⁺ insensitivity ensures that calcium signals are not confounded by mitochondrial magnesium fluctuations [2]. This application supports research into mitochondrial permeability transition pore (mPTP) dynamics, apoptosis signaling, and metabolic regulation via calcium-dependent dehydrogenases .

High-Throughput Screening of Ca²⁺ Modulators

Fluo-3FF AM is applicable to high-throughput screening (HTS) platforms, including FLIPR and fluorescence plate readers, for detecting calcium flux in assays where the expected calcium concentration range exceeds typical cytosolic baselines [1]. Unlike Fluo-4 AM, which is optimized for maximal fluorescence output and rapid loading in standard GPCR calcium flux assays, Fluo-3FF AM extends the measurable calcium concentration range into the tens of micromolar, preventing signal saturation in assays with robust calcium release or influx [2]. This capability is particularly valuable for screening compounds that induce sustained calcium elevation, activate calcium-permeable ion channels with high conductance, or modulate intracellular calcium store release .

Multiplexed Imaging with GFP Co-Expression

Fluo-3FF AM (Abs/Em ~462/526 nm) is spectrally compatible with standard GFP/FITC filter sets, enabling its use in cells expressing GFP-tagged proteins for simultaneous visualization of protein localization and calcium dynamics [1]. Unlike Rhod-2 AM (red channel), Fluo-3FF AM can be combined with red-fluorescent probes such as MitoTracker Red or mCherry for dual-color imaging experiments [2]. This multiplexing capability, combined with the low-affinity calcium response, supports advanced experimental designs requiring simultaneous monitoring of subcellular calcium stores and organelle morphology or protein trafficking in live cells .

Application

Selection Property

Validation Focus

ER/SR Luminal Ca²⁺ Dynamics

Low Ca²⁺ affinity (high-µM Kd) for store concentrations

Dynamic range without saturation; SOCE & E‑C coupling studies

Mitochondrial Ca²⁺ Uptake

Green-fluorescent, Mg²⁺-insensitive low-affinity indicator

Multiplexing with red probes; mPTP dynamics

High-Throughput Screening

Extended detection range to tens of µM

Prevents signal saturation in strong Ca²⁺ flux assays

Multiplexed GFP Co-Expression

FITC/GFP channel compatibility

Dual-color imaging with red organelle markers

• [1] Samtleben S, Jaepel J, Fecher C, et al. Direct imaging of ER calcium with targeted-esterase induced dye loading (TED). J Vis Exp. 2013;(75):e50317. View Source
• [2] BOC Sciences. Fluo-3FF AM Technical Datasheet. Application-specific guidance for ER/SR calcium measurement. View Source